molecular formula C22H25N5O4 B2644409 ethyl 3-(1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate CAS No. 919009-29-3

ethyl 3-(1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

Cat. No. B2644409
CAS RN: 919009-29-3
M. Wt: 423.473
InChI Key: TZOOQTCFOHIYKZ-UHFFFAOYSA-N
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Description

Ethyl 3-(1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Imidazole Derivatives

Ethyl 3-(1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate, due to its imidazole core structure, is related to compounds synthesized in various studies. For instance, a series of new 1,7-dihydro-6H-purin-6-ones, closely related to the mentioned compound, were prepared by heating ethyl 4-acylamino-1H-imidazole-5-carboxylates with primary amine hydrochlorides and phosphorus pentoxide (Nielsen & Pedersen, 1982). Similarly, a concise and regioselective method was developed for synthesizing 1-alkyl-4-imidazolecarboxylates, highlighting the versatility of imidazole derivatives in synthetic chemistry (Helal & Lucas, 2002).

Polymorphism in Related Compounds

Ethyl 3-(1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate may exhibit polymorphism, a property crucial for its physical and chemical characteristics. A study investigating polymorphism in a structurally similar compound, ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, underscores the importance of understanding these forms for analytical and physical characterization (Vogt et al., 2013).

Application in Anesthesia and Pharmacology

Compounds with an imidazole core, such as the one , have found applications in anesthesia and pharmacology. For example, propoxate, an imidazole-5-carboxylic acid ester, demonstrated potent anesthetic properties in cold-blooded vertebrates, indicating the potential pharmacological relevance of imidazole derivatives (Thienpont & Niemegeers, 1965).

Catalytic Properties and Molecular Recognition

The structural framework of ethyl 3-(1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate suggests potential catalytic properties and molecular recognition capabilities. Imidazolium-bridged cyclodextrin dimers, for instance, showed moderate rate enhancements in the hydrolytic cleavage of esters and demonstrated good substrate selectivity, hinting at the functional versatility of imidazole-based structures (Luo et al., 2010).

properties

IUPAC Name

ethyl 3-[4,7-dimethyl-1,3-dioxo-6-(1-phenylethyl)purino[7,8-a]imidazol-2-yl]propanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O4/c1-5-31-17(28)11-12-25-20(29)18-19(24(4)22(25)30)23-21-26(18)13-14(2)27(21)15(3)16-9-7-6-8-10-16/h6-10,13,15H,5,11-12H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZOOQTCFOHIYKZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CCN1C(=O)C2=C(N=C3N2C=C(N3C(C)C4=CC=CC=C4)C)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 3-(1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

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